ethyl 4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-carboxylate

• IUPAC Name: ethyl 4-bromo-2-(2,2,2-trifluoroethyl)pyrazole-3-carboxylate
• InChI: InChI=1S/C8H8BrF3N2O2/c1-2-16-7(15)6-5(9)3-13-14(6)4-8(10,11)12/h3H,2,4H2,1H3
• InChI Key: VXFPAQPNFRPCAK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=NN1CC(F)(F)F)Br
• Molecular Formula: C8H8BrF3N2O2
• Molecular Weight: 301.06 g/mol

Description

Ethyl 4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-carboxylate, also known as EFPC, is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

• Synthesis of Bioactive Compounds : The compound is utilized in the synthesis of a variety of bioactive molecules. For instance, it has been used in the preparation of 1-(2-thiazolyl)-5-(trifluoromethyl)pyrazole-4-carboxamides, which were tested for toxicity to C. elegans (Donohue et al., 2002).

• Intermediate in Insecticide Production : It serves as an important intermediate in the synthesis of new insecticides like chlorantraniliprole (Zhi-li, 2007).

• Synthesis of Fluorescent Molecules : The compound's unique reactivity has been exploited for synthesizing novel fluorescent molecules, which can be used as attractive fluorophores due to their many binding sites (Wu et al., 2006).

• Preparation of Condensed Pyrazoles : Ethyl 3‐ and 5‐Triflyloxy‐1H‐pyrazole‐4‐carboxylates have been used in cross-coupling reactions to obtain various condensed pyrazoles, important in the synthesis of complex heterocycles (Arbačiauskienė et al., 2011).

• Development of Herbicides : Analogues of ethyl 4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-carboxylate, such as ethyl 1-fluoromethyl-5-(4,6-dimethoxypyrimidin-2-ylcarbamoylsulfamoyl)pyrazole-4-carboxylate, have been synthesized as potential herbicides (Morimoto et al., 1990).

• Preparation of N-Fused Heterocycles : The compound has been employed in the synthesis of new N-fused heterocycle products, showcasing its versatility in organic synthesis (Ghaedi et al., 2016).